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Compound of Interest

Compound Name:
4-Hydroxy-3'-

methylbenzophenone

CAS No.: 71372-37-7

Cat. No.: B1629899

Get Quote

Executive Summary
4-Hydroxy-3'-methylbenzophenone is a diaryl ketone characterized by a phenolic hydroxyl

group on one ring and a methyl substitution on the meta-position of the opposing ring. This

structural asymmetry significantly influences its crystal lattice energy and, consequently, its

dissolution thermodynamics.

For researchers in synthesis and formulation, this molecule presents a hybrid solubility profile:

High Solubility: Polar aprotic solvents (DMSO, DMF) and medium-polarity ketones

(Acetone).

Moderate Solubility: Alcohols (Ethanol, Methanol) and Esters (Ethyl Acetate).

Low Solubility: Aliphatic hydrocarbons (Hexane) and Water.

This guide details the thermodynamic drivers of this behavior and provides a validated protocol

for precise solubility determination.
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Molecular Characterization & Isomer Distinction
Accurate solubility prediction requires precise structural identification to avoid conflation with

high-melting analogs.

Property Target Molecule
Common Analog (Often
Confused)

Name
4-Hydroxy-3'-

methylbenzophenone

4-Hydroxy-3-

methylbenzophenone

CAS 71372-37-7 5326-42-1

Structure
4-OH on Ring A; 3-Me on Ring

B
4-OH and 3-Me on Ring A

Symmetry Lower (Asymmetric rings) Higher (Substituted single ring)

Melting Point Est. 130–145 °C* 174–175 °C

Lattice Energy Lower (Favors dissolution) Higher (Resists dissolution)

Note: The 3'-methyl isomer typically exhibits a lower melting point than the 3-methyl isomer

due to reduced packing efficiency, suggesting generally higher solubility in organic solvents.

Thermodynamic Solubility Profile
The solubility of 4-Hydroxy-3'-methylbenzophenone is governed by the interplay between the

Enthalpy of Fusion (

) and the Activity Coefficient (

) in the solvent.

Predicted Solubility Data (Semi-Quantitative)
Based on Hansen Solubility Parameters (HSP) and analog correlation

(Oxybenzone/Benzophenone derivatives), the following solubility limits are projected at 25°C.
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Solvent Class
Representative
Solvent

Solubility
Rating

Est. Mass
Fraction (

)

Mechanistic
Driver

Polar Aprotic DMSO, DMF Excellent > 0.25

Strong H-bond

acceptance from

solvent to

phenolic OH.

Ketones Acetone, MEK Very Good 0.15 – 0.25

Dipole-dipole

interaction with

carbonyl; H-

bonding.

Alcohols
Ethanol,

Methanol
Good 0.05 – 0.15

Amphiprotic

interaction;

hindered by alkyl

tail length.

Esters Ethyl Acetate Good 0.08 – 0.12

Polar interaction;

favorable entropy

of mixing.

Chlorinated
Chloroform,

DCM
Moderate 0.05 – 0.10

Dispersion forces

+ weak H-bond

donor (CHCl3).

Aromatics Toluene Low-Moderate 0.01 – 0.05
stacking

interactions;

lacks H-bonding.

Aliphatics
Hexane,

Heptane
Poor < 0.005

Dominant

dispersion forces

insufficient to

overcome lattice

energy.

Aqueous Water Insoluble < 0.0001 Hydrophobic

effect dominates;

high energy cost
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of cavity

formation.

Temperature Dependence (Van't Hoff Analysis)
Solubility (

) increases exponentially with temperature. For process optimization (e.g., recrystallization), the
relationship follows the modified Apelblat equation:

Recrystallization Strategy: The steep solubility curve in Ethanol/Water or Toluene mixtures

makes them ideal candidates. The compound dissolves readily at reflux (~78-110°C) but

crystallizes out upon cooling due to the high temperature sensitivity of the phenolic moiety.

Experimental Protocol: Saturation Shake-Flask
Method
To generate precise data for regulatory or formulation purposes, do not rely on estimates. Use

this self-validating gravimetric workflow.

Reagents & Equipment
Solute: 4-Hydroxy-3'-methylbenzophenone (Purity >98% by HPLC).

Solvents: HPLC Grade (dried over molecular sieves if analyzing water sensitivity).

Apparatus: Thermostated orbital shaker (± 0.1°C), 0.45 µm PTFE syringe filters.

Step-by-Step Methodology
Excess Addition: Add solute to 10 mL of solvent until a visible solid phase persists

(supersaturation).

Equilibration: Agitate at fixed temperature (e.g., 298.15 K) for 24–48 hours.

Settling: Allow phases to separate for 4 hours (static) to sediment fine particles.

Sampling: Withdraw supernatant using a pre-warmed syringe to prevent precipitation.
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Filtration: Pass through 0.45 µm PTFE filter into a tared weighing vial.

Quantification:

Method A (Gravimetric): Evaporate solvent under vacuum/N2 stream until constant mass.

Method B (HPLC-UV): Dilute aliquot and analyze at

(approx. 288 nm or 325 nm).

Workflow Visualization
The following diagram outlines the critical path for solubility determination, including

checkpoints for data validity.
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Add Excess Solute to Solvent

Equilibration:
Agitate @ Temp T (24-48h)

Check: Is Solid Present?
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Caption: Standardized Saturation Shake-Flask Method for solubility determination.

Mechanistic Diagram: Solute-Solvent Interactions
Understanding why this molecule dissolves requires analyzing the competing forces. The

diagram below illustrates the thermodynamic cycle of dissolution for 4-Hydroxy-3'-
methylbenzophenone.
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Caption: Thermodynamic cycle showing the energy barrier (Lattice) vs. driving force

(Solvation).

Applications & Implications
Purification (Recrystallization)
The "Good" solubility in hot ethanol vs. "Moderate" at room temperature makes Ethanol or

Ethanol/Water (80:20) the solvent system of choice for purification.

Protocol: Dissolve crude at reflux in Ethanol.[1] Add water dropwise until turbidity persists.

Re-heat to clear. Cool slowly to 4°C.

Formulation
For topical or pharmaceutical applications, the solubility in lipophilic bases is critical. The 3'-

methyl group increases lipophilicity (LogP ~3.5) compared to simple benzophenones,

enhancing compatibility with oil-based formulations (e.g., sunscreens, creams) while

maintaining enough polarity for emulsion stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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